10.1039/B612197G | A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†

A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†

Chemical Communications Pub Date: 2006-10-03 DOI: 10.1039/B612197G

Abstract

A general flow process for the multi-step assembly of peptides has been developed and this procedure has been used to successfully construct a series of Boc, Cbz and Fmoc N-protected dipeptides in excellent yields and purities, including an extension of the method to enable the preparation of a tripeptide derivative.

A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†

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Journal Name：Chemical Communications

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